molecular formula C10H9NO B8628458 3-Methyl-4-(2-oxoethyl)benzonitrile

3-Methyl-4-(2-oxoethyl)benzonitrile

Cat. No.: B8628458
M. Wt: 159.18 g/mol
InChI Key: VYMKAWXMQGILPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methyl-4-(2-oxoethyl)benzonitrile is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9NO

Molecular Weight

159.18 g/mol

IUPAC Name

3-methyl-4-(2-oxoethyl)benzonitrile

InChI

InChI=1S/C10H9NO/c1-8-6-9(7-11)2-3-10(8)4-5-12/h2-3,5-6H,4H2,1H3

InChI Key

VYMKAWXMQGILPD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C#N)CC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl 3-(4-cyano-2-methylphenyl)oxirane-2-carboxylate (927 mg, 4.0 mmol) in 10 mL of dry ethanol was cooled to 0° C. Freshly prepared EtONa (12.4 mmol) in 8 mL of ethanol was added and stirred at 0 for 10 min. Then dropwise addition of 0.1 g of water, stirred at 0° C. for 2 hours, and the sodium salt of the epoxy compound was filtered. The sodium salt of the epoxy compound was then dissolved in 5 mL of water and added 5 mL of 1 N of HCl and 20 mL of toluene. The mixture was heated to reflux for 2 hours. The organic phase was separated, washed by saturated sodium chloride, dried over Na2SO4 and distilled off solvent to afford 130 mg of crude 3-methyl-4-(2-oxoethyl)benzonitrile. MS m/z: 160 (M+1)+.
Name
ethyl 3-(4-cyano-2-methylphenyl)oxirane-2-carboxylate
Quantity
927 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
12.4 mmol
Type
reactant
Reaction Step Two
Quantity
8 mL
Type
solvent
Reaction Step Two
Name
Quantity
0.1 g
Type
reactant
Reaction Step Three

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